Cas no 1261875-02-8 (3-Nitro-2-(trifluoromethoxy)anisole)

• Product Name: 3-Nitro-2-(trifluoromethoxy)anisole
• CAS No: 1261875-02-8
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 4987812
• Update Time: 2025-05-25

3-Nitro-2-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-2-(trifluoromethoxy)anisole

• Inchi： 1S/C8H6F3NO4/c1-15-6-4-2-3-5(12(13)14)7(6)16-8(9,10)11/h2-4H,1H3
• InChI Key： AVOPGZRLNHQDJI-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 2.9
• Topological Polar Surface Area: 64.3

Additional information on 3-Nitro-2-(trifluoromethoxy)anisole

3-Nitro-2-(Trifluoromethoxy)Anisole: A Comprehensive Overview

3-Nitro-2-(trifluoromethoxy)anisole, also known by its CAS number 1261875-02-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a nitro group at the 3-position and a trifluoromethoxy group at the 2-position on an anisole backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-nitro-2-(trifluoromethoxy)anisole involves a series of carefully controlled reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution and nitration. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. These advancements underscore the compound's versatility and its potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of chemical properties, 3-nitro-2-(trifluoromethoxy)anisole exhibits remarkable stability under various environmental conditions. Its trifluoromethoxy group contributes to enhanced electron-withdrawing effects, which influence the compound's reactivity in different chemical transformations. Recent research has focused on understanding the electronic effects of these substituents on the aromatic ring, providing deeper insights into their role in directing chemical reactions. This knowledge is crucial for designing new compounds with tailored properties for specific applications.

The application of 3-nitro-2-(trifluoromethoxy)anisole spans across multiple disciplines. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those with potential anti-inflammatory or anticancer properties. For example, studies have shown that derivatives of this compound can inhibit certain enzymes associated with chronic inflammatory diseases. Additionally, in materials science, it has been utilized as a precursor for advanced materials such as high-performance polymers and optoelectronic devices.

In recent years, there has been growing interest in exploring the environmental impact of 3-nitro-2-(trifluoromethoxy)anisole. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. Findings indicate that while the compound is generally stable under normal conditions, it can undergo transformation under specific environmental stressors. These studies are essential for ensuring responsible use and disposal practices in industrial settings.

Looking ahead, the future of 3-nitro-2-(trifluoromethoxy)anisole lies in further expanding its applications through innovative research. Collaborative efforts between academia and industry are expected to unlock new potential uses, particularly in areas such as green chemistry and sustainable manufacturing. By leveraging cutting-edge technologies and adhering to strict safety standards, this compound will continue to play a pivotal role in advancing modern chemistry.